Aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate

• Molecular Formula: C22H15AlCaO13
• Molecular Weight: 554.4 g/mol
• IUPAC Name: aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate
• InChI: InChI=1S/C22H20O13.Al.Ca/c1-4-8-5(2-6(24)9(4)22(33)34)13(25)10-11(15(8)27)16(28)12(18(30)17(10)29)21-20(32)19(31)14(26)7(3-23)35-21;;/h2,7,14,19-21,23-24,26,28-32H,3H2,1H3,(H,33,34);;/q;+3;+2/p-5
• InChI Key: NRRCIUMXCVOIJX-UHFFFAOYSA-I
• Canonical SMILES: CC1=C2C(=CC(=C1C(=O)[O-])[O-])C(=O)C3=C(C2=O)C(=C(C(=C3[O-])[O-])C4C(C(C(C(O4)CO)O)O)O)[O-].[Al+3].[Ca+2]

Description

Aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate is a complex organic compound with a molecular formula of C22H15AlCaO13 . This compound is known for its unique structure, which includes multiple hydroxyl and oxido groups, making it a subject of interest in various scientific fields.

Preparation Methods

The synthesis of Aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate involves several steps. One common method includes the reaction of aluminum and calcium salts with 1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylic acid under controlled conditions. The reaction typically requires a solvent such as DMSO and is carried out at elevated temperatures to ensure complete reaction.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may lead to the formation of additional oxido groups, while reduction reactions may result in the removal of oxido groups.

Scientific Research Applications

Aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate has several scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions . In biology, it has been studied for its potential antioxidant properties due to its multiple hydroxyl groups. In medicine, it is being investigated for its potential use in drug delivery systems. In industry, it is used as a dye due to its stability and color properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with various molecular targets and pathways. The multiple hydroxyl and oxido groups allow it to participate in redox reactions, which can affect cellular processes. Its ability to form stable complexes with metals also plays a role in its biological activity.

Comparison with Similar Compounds

Similar compounds to Aluminum;calcium;1-methyl-3,5,6,8-tetraoxido-9,10-dioxo-7-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]anthracene-2-carboxylate include other metal-organic complexes with similar structures. For example, compounds such as aluminum tris(3,5,6,8-tetrahydroxy-1-methyl-9,10-dioxo-7-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl]-9,10-dihydroanthracene-2-carboxylate) share similar structural features . the presence of calcium in the compound of interest provides unique properties, such as enhanced stability and specific biological activities.